Cas no 1269527-67-4 (5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine
• CAS No: 1269527-67-4
• MF: C₉H₇Cl₂N₃OS
• MW: 276.142378091812
• MDL: MFCD18446992
• CID: 4692541
• PubChem ID: 71685913
• Update Time: 2025-08-05

5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorobenzyl)oxy]-1,3,4-thiadiazol-2-amine
• 5-[(2,4-dichlorophenyl)methoxy]-1,3,4-thiadiazol-2-amine
• STL472224
• 1,3,4-thiadiazol-2-amine, 5-[(2,4-dichlorophenyl)methoxy]-
• 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine

• MDL： MFCD18446992
• Inchi： 1S/C9H7Cl2N3OS/c10-6-2-1-5(7(11)3-6)4-15-9-14-13-8(12)16-9/h1-3H,4H2,(H2,12,13)
• InChI Key： SRBGQVCOPUJXRL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=NN=C(N)S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 89.3

Additional information on 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine

Introduction to 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine (CAS No. 1269527-67-4)

5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1269527-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of chloro substituents on the benzyl group and the thiadiazole core enhances its pharmacological potential, making it a subject of extensive study in drug discovery and development.

The molecular structure of 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine consists of a thiadiazole ring system connected to a benzyl ether moiety via an oxygen atom. The 2-amino group on the thiadiazole ring provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological properties. The dichloro substitution on the benzyl group introduces electrophilic centers, which can participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, facilitating its incorporation into more complex molecular architectures.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of thiadiazole-based compounds as antimicrobial agents, anti-inflammatory agents, and even as precursors to anticancer drugs. The specific arrangement of substituents in 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine may contribute to its unique pharmacokinetic and pharmacodynamic profile, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine is its versatility in medicinal chemistry. Researchers have explored its utility as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, modifications at the amino group or the benzyl ether linkage can lead to derivatives with improved solubility or targeted receptor binding. This flexibility underscores the compound's importance as a building block in drug design.

The synthesis of 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision. These synthetic strategies highlight the compound's significance in industrial-scale production and academic research.

Recent advancements in computational chemistry have further accelerated the study of 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine. Molecular modeling techniques allow researchers to predict binding affinities and metabolic pathways with remarkable accuracy. These predictions can guide experimental design and help identify potential lead compounds for clinical development. The integration of computational methods with traditional wet chemistry has become indispensable in modern drug discovery pipelines.

The biological activity of 5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine has been evaluated through various in vitro and in vivo assays. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory diseases and microbial infections. The dichloro-substituted benzyl group may play a crucial role in modulating these interactions by influencing electronic properties and steric hindrance around the binding site. Further research is warranted to fully elucidate its mechanism of action.

In conclusion,5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amine (CAS No. 1269527-67-4) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and reported biological activities make it a valuable asset for researchers exploring novel therapeutic strategies. As our understanding of molecular interactions continues to evolve,5-(2,4-Dichlorobenzyl)oxy-1,3,4-thiadiazol-2-amineseems poised to play an increasingly important role in future drug development efforts.